molecular formula C5H8O3S B6268160 2-methanesulfonylcyclobutan-1-one CAS No. 1936309-97-5

2-methanesulfonylcyclobutan-1-one

Cat. No.: B6268160
CAS No.: 1936309-97-5
M. Wt: 148.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Typically, the description of a chemical compound includes its IUPAC name, common names, structural formula, and molecular formula .


Synthesis Analysis

This involves understanding the chemical reactions and processes used to synthesize the compound. It could involve multiple steps and different reagents .


Molecular Structure Analysis

The molecular structure can be analyzed using various spectroscopic methods like NMR, IR, UV-Vis, etc. Tools like X-ray crystallography can provide detailed 3D structures .


Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, the products formed, and the conditions required for the reaction .


Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, density, refractive index, etc. Chemical properties might include reactivity, acidity or basicity, and types of reactions the compound undergoes .

Mechanism of Action

This is typically used in the context of drugs to describe how they exert their effects at the molecular level .

Safety and Hazards

Information about the safety and hazards of a compound can be found in its Material Safety Data Sheet (MSDS). This includes information on toxicity, flammability, environmental impact, and how to handle spills or exposure .

Future Directions

This would involve a discussion of open questions or potential applications of the compound. It could also include speculation on how future research might help to answer these questions .

Properties

{ "Design of the Synthesis Pathway": "The synthesis of 2-methanesulfonylcyclobutan-1-one can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Cyclobutanone", "Methanesulfonyl chloride", "Sodium hydride", "Dimethylformamide", "Methanol" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with sodium hydride in the presence of dimethylformamide to form the sodium enolate of cyclobutanone.", "Step 2: The sodium enolate of cyclobutanone is then reacted with methanesulfonyl chloride to form 2-methanesulfonylcyclobutan-1-one.", "Step 3: The final product is purified by recrystallization from methanol." ] }

1936309-97-5

Molecular Formula

C5H8O3S

Molecular Weight

148.2

Purity

90

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.